Cas no 24973-49-7 (2-Phenylbenzonitrile)

2-Phenylbenzonitrile Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carbonitrile
• BIPHENYL-2-CARBONITRILE
• 2-Cyanobiphenyl
• 2-Cyano-1,1'-biphenyl
• 2-Phenylbenzonitrile
• Biphenyl-2-yl cyanide
• +Expand

• MDL： MFCD00060669
• InChIKey： WLPATYNQCGVFFH-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H9N/c14-10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h1-9H
• SMILES： C1=CC=C(C=C1)C2=CC=CC=C2C#N

Computed Properties

• Exact Mass: 179.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 14
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.22528
• PSA: 23.79000
• Refractive Index: 1.7270 (estimate)
• Boiling Point: 301.75°C (rough estimate)
• Melting Point: 41 ºC
• Solubility: Insuluble (8.4E-3 g/L) (25 ºC),
• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),

2-Phenylbenzonitrile Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3439
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

2-Phenylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%